4-(1-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-1H-benzo[d]imidazol-2-yl)-1-(o-tolyl)pyrrolidin-2-one

• IUPAC Name: 4-[1-[2-hydroxy-3-(4-methoxyphenoxy)propyl]benzimidazol-2-yl]-1-(2-methylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C28H29N3O4/c1-19-7-3-5-9-25(19)30-16-20(15-27(30)33)28-29-24-8-4-6-10-26(24)31(28)17-21(32)18-35-23-13-11-22(34-2)12-14-23/h3-14,20-21,32H,15-18H2,1-2H3
• InChI Key: BZAFFZGXRMRWJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(COC5=CC=C(C=C5)OC)O
• Molecular Formula: C28H29N3O4
• Molecular Weight: 471.5 g/mol
• CAS No.: 1147185-77-0

Description

This compound is a benzimidazole-pyrrolidin-2-one hybrid with a 2-hydroxy-3-(4-methoxyphenoxy)propyl side chain and an o-tolyl substituent on the pyrrolidinone ring. Its structure combines a benzimidazole core, known for diverse pharmacological activities, with a pyrrolidin-2-one scaffold, which enhances metabolic stability and bioavailability . The compound’s CAS number is 491874-24-9, and it is commercially available but listed as discontinued in certain quantities, suggesting challenges in synthesis scalability or niche applications .

Biological Activity

The compound 4-(1-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-1H-benzo[d]imidazol-2-yl)-1-(o-tolyl)pyrrolidin-2-one (CAS Number: 1147185-77-0) is a complex organic molecule that has garnered attention in pharmaceutical research due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

• Molecular Formula : C28H29N3O4
• Molecular Weight : 471.5 g/mol
• Structure : The compound features multiple functional groups including a benzimidazole moiety, a pyrrolidinone ring, and phenolic components which contribute to its biological properties.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets within biological systems. Research indicates that it may function as an inhibitor of specific enzymes and receptors, potentially modulating pathways involved in inflammation and cancer progression.

Key Mechanisms:

Anti-inflammatory Activity

In vitro studies have demonstrated that this compound can inhibit COX-I and COX-II activities, which are pivotal in the inflammatory process. The IC50 values reported for similar compounds in the literature range from 0.52 μM to 22.25 μM for COX-II inhibition, indicating significant anti-inflammatory potential.

Anticancer Activity

Research into related compounds has indicated that derivatives of benzimidazole can exhibit anticancer effects by inducing apoptosis in cancer cells and inhibiting tumor growth. For instance, compounds with similar structures have been shown to target specific cancer cell lines effectively.

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds, providing insights into the potential efficacy of the target compound:

Study	Findings
Eren et al. (2023)	Reported that benzimidazole derivatives exhibit strong COX-II inhibitory activity with IC50 values as low as 0.011 μM, suggesting a promising therapeutic avenue for inflammation-related diseases .
Hwang et al. (2023)	Highlighted the role of diarylpyrazoles in COX-II inhibition with moderate selectivity, indicating that structural modifications can enhance efficacy .
Chandana et al. (2023)	Identified new pyrazolylbenzyltriazoles with significant anti-inflammatory activity, supporting the potential of similar scaffolds for therapeutic use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Modified Aromatic Substituents

• 1-(4-Methoxyphenyl)-4-[1-(3-(3-methylphenoxy)propyl)-1H-benzo[d]imidazol-2-yl]pyrrolidin-2-one (): Substituent Differences: Replaces the 4-methoxyphenoxy group with 3-methylphenoxy and the o-tolyl group with 4-methoxyphenyl. Implications: The 3-methylphenoxy group may alter lipophilicity and receptor binding compared to the 4-methoxyphenoxy group. The 4-methoxyphenyl substituent on the pyrrolidinone ring could enhance electron-donating effects, influencing stability .
• 1-(tert-Butyl)-4-(1-(2-hydroxy-3-(o-tolyloxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one (): Substituent Differences: Features a tert-butyl group instead of o-tolyl and an o-tolyloxy chain instead of 4-methoxyphenoxy. Implications: The bulky tert-butyl group may improve metabolic resistance but reduce solubility. The o-tolyloxy chain could increase steric hindrance, affecting target engagement .

Functional Analogues with Benzimidazole-Pyrrolidinone Cores

• 5-Aryl-4-(1H-benzo[d]imidazol-2-yl)-1-(4-(naphthalen-2-yl)thiazol-2-yl)pyrrolidin-2-one Derivatives (): Substituent Differences: Replace the hydroxypropyl-phenoxy chain with a naphthalene-thiazole group. Synthesis: Yields ~60% via condensation and recrystallization, comparable to the target compound’s synthetic challenges . Properties: These derivatives exhibit strong aromatic π-π interactions (NMR δ 10.8 ppm for benzimidazole NH) and carbonyl stretching at 1720 cm⁻¹ (IR), similar to the target compound’s spectral features .
• 4-(1H-Benzo[d]imidazol-2-yl)-1-(2-hydroxyphenyl)pyrrolidin-2-one (): Substituent Differences: Lacks the hydroxypropyl-phenoxy chain and substitutes o-tolyl with 2-hydroxyphenyl. Physicochemical Data: Melting point 214–215°C vs. undisclosed data for the target compound.

Pharmacological and Binding Profile Comparisons

• 1-(2-Hydroxy-3-(naphthalen-2-yloxy)propyl)-4-(quinolin-3-yl)piperidin-4-ol (): Activity: Potent 5-HT1F antagonist (Ki = 11 nM) with >30-fold selectivity over 5-HT2B (Ki = 343 nM). The target compound’s 4-methoxyphenoxy group may confer similar receptor specificity but with altered pharmacokinetics .
• BMS-695735 (): Activity: IGF-1R kinase inhibitor with improved solubility and reduced CYP3A4 inhibition compared to earlier leads. Relevance: Highlights the importance of optimizing benzimidazole-pyrrolidinone hybrids for drug-like properties, a consideration applicable to the target compound .